Cas no 107076-06-2 (1-Propanone, 1-(2-chloro-6-methylphenyl)-)
107076-06-2 structure
Product Name:1-Propanone, 1-(2-chloro-6-methylphenyl)-
CAS No:107076-06-2
MF:C10H11ClO
MW:182.646742105484
CID:3582880
PubChem ID:19901212
Update Time:2025-04-22
1-Propanone, 1-(2-chloro-6-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-(2-chloro-6-methylphenyl)-
- 2'-Chloro-6'-methylpropiophenone
- A1-59151
- SCHEMBL9720600
- 1-(2-Chloro-6-methylphenyl)propan-1-one
- 107076-06-2
-
- Inchi： 1S/C10H11ClO/c1-3-9(12)10-7(2)5-4-6-8(10)11/h4-6H,3H2,1-2H3
- InChI Key： KZMGRXHQECJOEN-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C)=C1C(CC)=O
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
1-Propanone, 1-(2-chloro-6-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012477-250mg |
2'-Chloro-6'-methylpropiophenone |
107076-06-2 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A010012477-500mg |
2'-Chloro-6'-methylpropiophenone |
107076-06-2 | 97% | 500mg |
$798.70 | 2023-09-04 | |
| Alichem | A010012477-1g |
2'-Chloro-6'-methylpropiophenone |
107076-06-2 | 97% | 1g |
$1534.70 | 2023-09-04 |
1-Propanone, 1-(2-chloro-6-methylphenyl)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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